Barium titanium oxide
Barium titanium oxide
Barium titanate(IV) (BaTiO3) is a ceramic material that can be synthesized by reacting titanium oxide (TiO2) and barium salts in the presence of oleic acid as a stabilizing agent. It has a cubic crystal structure, which allows it to have ferroelectric, thermoelectric and piezoelectric properties. It forms a film with intense photoluminescence, which can be used for a wide range of electronic applications.
Barium titanate(IV) is a ceramic material that can be synthesized by reacting titanium oxide (TiO2) and barium salts in the presence of oleic acid as a stabilizing agent. It has a cubic crystal structure which allows it to have ferroelectric, thermoelectric and piezoelectric properties. It forms a film with intense photoluminescence which can be used for a wide range of electronic applications.
Barium titanate(IV) is a ceramic material that can be synthesized by reacting titanium oxide (TiO2) and barium salts in the presence of oleic acid as a stabilizing agent. It has a cubic crystal structure which allows it to have ferroelectric, thermoelectric and piezoelectric properties. It forms a film with intense photoluminescence which can be used for a wide range of electronic applications.
Brand Name:
Vulcanchem
CAS No.:
12047-27-7
VCID:
VC20982921
InChI:
InChI=1S/Ba.3O.Ti/q+2;3*-2;+4
SMILES:
[O-2].[O-2].[O-2].[Ti+4].[Ba+2]
Molecular Formula:
BaO3Ti
Molecular Weight:
233.19 g/mol
Barium titanium oxide
CAS No.: 12047-27-7
Cat. No.: VC20982921
Molecular Formula: BaO3Ti
Molecular Weight: 233.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Barium titanate(IV) (BaTiO3) is a ceramic material that can be synthesized by reacting titanium oxide (TiO2) and barium salts in the presence of oleic acid as a stabilizing agent. It has a cubic crystal structure, which allows it to have ferroelectric, thermoelectric and piezoelectric properties. It forms a film with intense photoluminescence, which can be used for a wide range of electronic applications. Barium titanate(IV) is a ceramic material that can be synthesized by reacting titanium oxide (TiO2) and barium salts in the presence of oleic acid as a stabilizing agent. It has a cubic crystal structure which allows it to have ferroelectric, thermoelectric and piezoelectric properties. It forms a film with intense photoluminescence which can be used for a wide range of electronic applications. |
|---|---|
| CAS No. | 12047-27-7 |
| Molecular Formula | BaO3Ti |
| Molecular Weight | 233.19 g/mol |
| IUPAC Name | barium(2+);oxygen(2-);titanium(4+) |
| Standard InChI | InChI=1S/Ba.3O.Ti/q+2;3*-2;+4 |
| Standard InChI Key | VKJLWXGJGDEGSO-UHFFFAOYSA-N |
| SMILES | [O-2].[O-2].[O-2].[Ti+4].[Ba+2] |
| Canonical SMILES | [O-2].[O-2].[O-2].[Ti+4].[Ba+2] |
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